Cas no 887463-81-2 (8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887463-81-2
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 6221685
• PubChem ID: 16626841
• Update Time: 2025-10-30

8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-butyl-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• Z247616134
• AKOS001411197
• 8-butyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 887463-81-2
• F2542-1700

• Inchi： 1S/C21H25N5O2/c1-5-6-11-24-15(3)12-25-17-18(22-20(24)25)23(4)21(28)26(19(17)27)13-16-10-8-7-9-14(16)2/h7-10,12H,5-6,11,13H2,1-4H3
• InChI Key： MGWDAVBQVWKYTP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C(C)=CN32)CCCC)N(C)C(N1CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 379.20082506g/mol
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887463-81-2)

The compound 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887463-81-2) is a structurally unique purine derivative with significant potential in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a purine core modified with butyl, dimethyl, and methylphenyl groups. This compound has garnered attention due to its potential applications in drug discovery and medicinal chemistry, particularly in targeting enzymes and receptors involved in cellular signaling pathways.

In recent years, the scientific community has shown growing interest in imidazo[1,2-g]purine derivatives due to their diverse biological activities. The presence of the butyl and methylphenyl substituents in this compound enhances its lipophilicity, which may improve membrane permeability—a critical factor in bioavailability optimization. Researchers are actively investigating its potential as a scaffold for developing novel therapeutic agents, especially in areas like neurological disorders and metabolic diseases, which align with current healthcare trends.

The synthesis of 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its CAS No. 887463-81-2 serves as a unique identifier in chemical databases, facilitating global collaboration in research. Given the rising demand for small-molecule modulators, this compound’s role in high-throughput screening platforms is increasingly relevant.

From a commercial perspective, CAS No. 887463-81-2 is often procured by laboratories specializing in preclinical drug development. Its mechanism of action, though not fully elucidated, is hypothesized to involve interactions with adenosine receptors or kinase inhibition—topics frequently searched in academic and industrial settings. The compound’s stability under various pH conditions also makes it a candidate for formulation studies, addressing common challenges in pharmacokinetics.

Environmental and safety profiles of 8-butyl-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are rigorously evaluated to comply with green chemistry principles. As sustainability becomes a priority in pharmaceutical manufacturing, researchers explore eco-friendly synthetic routes for such derivatives. This aligns with broader industry goals to reduce waste and energy consumption, a topic gaining traction in scientific forums and patent literature.

In summary, CAS No. 887463-81-2 represents a promising candidate for further investigation in targeted therapy and molecular biology. Its structural complexity and functional versatility position it at the intersection of chemical innovation and biomedical research, answering key questions about structure-activity relationships—a frequent query in AI-driven drug design platforms. Future studies may explore its derivatives to unlock new therapeutic indications, reinforcing its value in modern science.